Cas no 113892-08-3 (α-Vitamin E-d)

• Product Name: α-Vitamin E-d
• CAS No: 113892-08-3
• MF: C₂₉H₅₀O₂
• MW: 436.743079662323
• MDL: MFCD17015252
• CID: 1058107
• PubChem ID: 329764634
• Update Time: 2025-08-05

α-Vitamin E-d Chemical and Physical Properties

Names and Identifiers

• α-Tocopherol-[D6] (Vitamin E-[D6])
• α-Ve
• α-Tocopherol-d6
• (±)-α-Tocopherol-D6 (Vitamin E-D6) solution
• [D6]α-tocopherol
• α-TOCOPHEROL-(2H6)
• α-Vitamin E-d
• alpha-Tocopherol-[D6] (Vitamin E-[D6])
• A-Vitamin E-d6
• G13910
• CS-0128285
• ?-Tocopherol-d6
• HY-N7148S
• alpha-Tocopherol (phenyl-5,7-dimethyl-d6), >=98 atom % D, >=98% (CP)
• 1ST000758D6_C
• alpha-Vitamin E-d6
• 113892-08-3
• (2R)-2,8-dimethyl-5,7-bis(trideuteriomethyl)-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• 1ST000758D6
• ?-Vitamin E-d6

• MDL： MFCD17015252
• Inchi： 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21-,22-,29-/m1/s1/i5D3,7D3
• InChI Key： GVJHHUAWPYXKBD-BCHQTGRQSA-N
• SMILES： O1C2C(C)=C(C([2H])([2H])[2H])C(=C(C([2H])([2H])[2H])C=2CC[C@@]1(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O

Computed Properties

• Exact Mass: 436.418741309g/mol
• Monoisotopic Mass: 436.418741309g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.963 g/mL at 25 °C
• Boiling Point: 200-220 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Solubility: Chloroform (Slightly), Ethanol (Slightly), Ethyl Acetate (Slightly), Methanol (S
• Color/Form: 500 μg/mL in methanol
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

α-Vitamin E-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin E compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin E compounds